2-{[2-(Methylsulfanyl)-3-pyridinyl]oxy}ethanol

• CAS No.: 313657-88-4
• Molecular Formula: C8H11NO2S
• Molecular Weight: 185.25 g/mol
• IUPAC Name: 2-(2-methylsulfanylpyridin-3-yl)oxyethanol
• InChI: InChI=1S/C8H11NO2S/c1-12-8-7(11-6-5-10)3-2-4-9-8/h2-4,10H,5-6H2,1H3
• InChI Key: ULKYDHZGNYSUNH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)OCCO

Description

2-{[2-(Methylsulfanyl)-3-pyridinyl]oxy}ethanol is a useful research compound. Its molecular formula is C8H11NO2S and its molecular weight is 185.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of sodium thiomethoxide (3.01 g, 42.9 mmol) in dry DMF (30 mL) was 2-[(2-chloro-3-pyridinyl)oxy]ethanol (7.82 g, 45.1 mmol, from Example 193, Step 1) added and the reaction mixture was stirred at ambient temperature for 1 h.. The solvent was removed under reduced pressure and the residue was partitioned between brine/1 M aqueous NaOH and CHCl3. The aqueous phase was extracted with an additional portion of CHCl3 and the combined organic layers were dried (MgSO4) and concentrated. The resulting red oil was purified by column chromatography on silica using toluene/Et3N/MeOH (96:2:2) as eluent to give 3.0 g (36%) of the title compound as brownish crystals: mp 80° C. Anal. (C7H11NO2S) C, H, N.